![molecular formula C17H26N2O B4849123 4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide](/img/structure/B4849123.png)
4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide
Overview
Description
4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide, also known as MPBP, is a synthetic compound that has been studied for its potential use in scientific research. This molecule has a unique structure that allows it to interact with certain receptors in the brain, leading to a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide is not fully understood, but it is believed to involve its interactions with specific receptors in the brain. This compound has been shown to act as a partial agonist at the dopamine D3 receptor, which may contribute to its effects on neurotransmitter release and neuronal activity. Additionally, this compound has been shown to bind to the sigma-1 receptor, which may play a role in its effects on behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal studies. For example, this compound has been shown to increase dopamine release in certain brain regions, such as the nucleus accumbens and prefrontal cortex. This increase in dopamine release may contribute to its effects on behavior, such as increased locomotor activity and preference for natural rewards. Additionally, this compound has been shown to have anxiolytic effects in animal models of anxiety, which may be related to its interactions with the sigma-1 receptor.
Advantages and Limitations for Lab Experiments
4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide has several advantages for use in lab experiments. For example, it has a unique structure that allows it to interact with specific receptors in the brain, making it a useful tool for studying these receptors and their functions. Additionally, this compound has been shown to have relatively low toxicity in animal studies, which may make it a safer alternative to other compounds that are used in similar experiments. However, there are also limitations to the use of this compound in lab experiments. For example, its effects may vary depending on the species and strain of animal used, as well as the dose and route of administration.
Future Directions
There are several future directions for research on 4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide. For example, further studies are needed to fully understand its mechanism of action and its interactions with specific receptors in the brain. Additionally, more research is needed to determine the optimal dose and route of administration for this compound in animal studies. Finally, future studies may explore the potential therapeutic applications of this compound, such as its use in the treatment of anxiety disorders or addiction.
Scientific Research Applications
4-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This molecule has been shown to interact with certain receptors in the brain, such as the dopamine D3 receptor and the sigma-1 receptor. These interactions can lead to a range of biochemical and physiological effects, including changes in neurotransmitter release, neuronal activity, and behavior.
Properties
IUPAC Name |
4-methyl-N-[3-(4-methylpiperidin-1-yl)propyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O/c1-14-4-6-16(7-5-14)17(20)18-10-3-11-19-12-8-15(2)9-13-19/h4-7,15H,3,8-13H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHQYKQWDRDIAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CCCNC(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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